Cas no 24370-74-9 (6-Benzyloxy-1h-Indole-3-Carboxylic Acid)

• Product Name: 6-Benzyloxy-1h-Indole-3-Carboxylic Acid
• CAS No: 24370-74-9
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD17011804
• CID: 1027768
• PubChem ID: 46835635
• Update Time: 2025-11-01

6-Benzyloxy-1h-Indole-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-1H-indole-3-carboxylic acid
• 6-Benzyloxy-1H-indole-3-carboxylic acid
• 6-phenylmethoxy-1H-indole-3-carboxylic acid
• 6-Benzyloxy-indol-3-carbonsaeure
• 6-Benzyloxy-indol-carbonsaeure-(3)
• 6-benzyloxy-indole-3-carboxylic acid
• AK-89051
• ANW-65749
• CTK8C1026
• KB-73822
• PubChem17743
• CS-0333500
• 6-Benzyloxy-1H-indole-3-carboxylicacid
• F18265
• A5026
• 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-
• MFCD17011804
• SCHEMBL16714028
• SB36141
• 6-(Phenylmethoxy)-1H-indole-3-carboxylic acid
• ZAA37074
• 6-(Benzyloxy)-1H-indole-3-carboxylicacid
• 24370-74-9
• AKOS015855978
• DB-031265
• DTXSID80676505
• AS-48105
• ALBB-035436
• 6-Benzyloxy-1h-Indole-3-Carboxylic Acid

• MDL： MFCD17011804
• Inchi： 1S/C16H13NO3/c18-16(19)14-9-17-15-8-12(6-7-13(14)15)20-10-11-4-2-1-3-5-11/h1-9,17H,10H2,(H,18,19)
• InChI Key： BZTJFYMDTZJVNP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2C(C(=O)O)=CNC=2C=1

Computed Properties

• Exact Mass: 267.08959
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 6-Benzyloxy-1h-Indole-3-Carboxylic Acid

Comprehensive Overview of 6-Benzyloxy-1H-Indole-3-Carboxylic Acid (CAS No. 24370-74-9): Properties, Applications, and Research Insights

6-Benzyloxy-1H-Indole-3-Carboxylic Acid (CAS No. 24370-74-9) is a specialized organic compound belonging to the indole derivatives family, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a benzyloxy group at the 6-position and a carboxylic acid moiety at the 3-position of the indole ring, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its role in drug discovery, particularly in the development of anti-inflammatory agents, neuroprotective compounds, and enzyme inhibitors.

In recent years, the demand for 6-Benzyloxy-1H-Indole-3-Carboxylic Acid has surged due to its potential applications in cancer research and neurodegenerative disease studies. Researchers are exploring its derivatives as modulators of key cellular pathways, such as MAP kinase signaling and NF-κB activation, which are critical targets in oncology and immunology. The compound’s ability to interact with tryptophan metabolism pathways also positions it as a candidate for metabolic disorder therapeutics.

From a synthetic chemistry perspective, CAS No. 24370-74-9 serves as a pivotal building block for constructing complex heterocycles. Its carboxylic acid group enables easy derivatization into esters, amides, or other functionalized indoles, facilitating the creation of libraries for high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like 6-Benzyloxy-1H-Indole-3-Carboxylic Acid are used to optimize lead compounds.

Environmental and green chemistry considerations have also influenced the synthesis protocols for this compound. Modern methods emphasize catalyst-free reactions and solvent-free conditions to reduce waste, addressing the pharmaceutical industry’s push toward sustainable manufacturing. Such innovations resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of 6-Benzyloxy-1H-Indole-3-Carboxylic Acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure purity and structural integrity, which are paramount for regulatory compliance in preclinical studies. The compound’s logP value and aqueous solubility data are frequently cited in QSAR modeling, aiding in the prediction of its pharmacokinetic properties.

Market trends indicate a rising interest in custom synthesis services for 24370-74-9, driven by academic and industrial R&D projects. Online searches for "6-Benzyloxy-1H-Indole-3-Carboxylic Acid supplier" or "CAS 24370-74-9 price" reflect its commercial relevance. Additionally, forums and scientific communities often discuss its potential in peptide conjugation and proteomics research, highlighting its interdisciplinary appeal.

In summary, 6-Benzyloxy-1H-Indole-3-Carboxylic Acid (CAS No. 24370-74-9) exemplifies the convergence of synthetic utility and biological relevance. Its multifaceted applications—from drug discovery to material science—underscore its importance in contemporary chemistry. As research continues to unravel its mechanistic insights, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and beyond.